Cas no 2228349-30-0 (methyl 4-methoxy-3-(2-sulfanylethyl)benzoate)

• Product Name: methyl 4-methoxy-3-(2-sulfanylethyl)benzoate
• CAS No: 2228349-30-0
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6119244
• PubChem ID: 165975012
• Update Time: 2025-07-24

methyl 4-methoxy-3-(2-sulfanylethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-3-(2-sulfanylethyl)benzoate
• EN300-1769012
• 2228349-30-0

• Inchi： 1S/C11H14O3S/c1-13-10-4-3-9(11(12)14-2)7-8(10)5-6-15/h3-4,7,15H,5-6H2,1-2H3
• InChI Key： LRLYCKKFZLUDSO-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C(=O)OC)C=CC=1OC

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.5Ų

Additional information on methyl 4-methoxy-3-(2-sulfanylethyl)benzoate

Recent Advances in the Study of Methyl 4-Methoxy-3-(2-sulfanylethyl)benzoate (CAS: 2228349-30-0) in Chemical Biology and Pharmaceutical Research

The compound methyl 4-methoxy-3-(2-sulfanylethyl)benzoate (CAS: 2228349-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of methyl 4-methoxy-3-(2-sulfanylethyl)benzoate as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a methoxy group and a sulfanylethyl side chain, allows for diverse chemical modifications, making it a valuable scaffold for the development of novel therapeutic agents. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting oxidative stress-related pathways and inflammatory mediators.

One of the key findings from recent research is the compound's potential as a precursor in the synthesis of antioxidants and anti-inflammatory agents. In vitro studies have demonstrated that derivatives of methyl 4-methoxy-3-(2-sulfanylethyl)benzoate exhibit significant radical scavenging activity, suggesting their potential use in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its sulfhydryl group has been shown to participate in redox reactions, further enhancing its biological relevance.

Another area of interest is the compound's application in targeted drug delivery systems. Recent investigations have explored its conjugation with nanoparticles and other carriers to improve the bioavailability and specificity of therapeutic agents. Preliminary results indicate that methyl 4-methoxy-3-(2-sulfanylethyl)benzoate-based conjugates can enhance drug stability and reduce off-target effects, paving the way for more efficient and safer treatments.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Future research directions may include structural optimization to improve its metabolic stability and in vivo efficacy, as well as comprehensive toxicity studies to ensure its safety for clinical use. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, methyl 4-methoxy-3-(2-sulfanylethyl)benzoate (CAS: 2228349-30-0) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for the development of novel therapeutic strategies. Continued research in this area is expected to yield significant advancements in drug discovery and development.